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Introduction
p-Chloromercuribenzenesulfonic acid (pCMBS) is a non-permeant organic mercurial

compound widely used in biological research as an inhibitor of aquaporin (AQP) water

channels. By binding to cysteine residues near the pore of the channel, pCMBS effectively

blocks the passage of water and other small solutes, making it an invaluable tool for studying

the physiological roles of aquaporins in various cellular and tissue systems. Accurate and

consistent preparation of pCMBS stock solutions is critical for obtaining reliable and

reproducible experimental results. This document provides a detailed protocol for the

preparation, storage, and handling of pCMBS stock solutions.

Chemical Properties of pCMBS
Understanding the chemical properties of pCMBS is essential for its proper handling and use in

experiments.
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Property Value Reference

Molecular Formula C₆H₄ClHgNaO₃S [1]

Molecular Weight 415.19 g/mol [2]

Appearance White to off-white powder

Solubility in Water Miscible [3]

Solubility in DMSO
Soluble (testing recommended

for high concentrations)
[4]

Experimental Protocols
Materials

p-Chloromercuribenzenesulfonic acid (pCMBS) powder

Nuclease-free water

Dimethyl sulfoxide (DMSO), anhydrous

Sterile conical tubes (15 mL and 50 mL)

Sterile microcentrifuge tubes

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Preparation of a 100 mM Aqueous pCMBS Stock
Solution
This protocol describes the preparation of a 100 mM aqueous stock solution of pCMBS.
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Calculate the required mass of pCMBS:

To prepare 10 mL of a 100 mM stock solution, the required mass of pCMBS is calculated

as follows:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (g) = 0.1 mol/L x 0.01 L x 415.19 g/mol = 0.41519 g

Weigh the pCMBS powder:

Tare a sterile 15 mL conical tube on a calibrated analytical balance.

Carefully weigh 0.4152 g of pCMBS powder and transfer it to the conical tube.

Dissolve the pCMBS powder:

Add approximately 8 mL of nuclease-free water to the conical tube containing the pCMBS
powder.

Vortex the tube vigorously until the powder is completely dissolved. pCMBS is miscible in

water, so it should dissolve readily.[3]

Adjust the final volume:

Once the pCMBS is fully dissolved, add nuclease-free water to bring the final volume to

10 mL.

Invert the tube several times to ensure a homogenous solution.

Sterilization and Aliquoting:

Filter-sterilize the 100 mM pCMBS stock solution through a 0.22 µm syringe filter into a

new sterile 15 mL conical tube.

Aliquot the stock solution into smaller, single-use volumes (e.g., 100 µL) in sterile

microcentrifuge tubes to avoid repeated freeze-thaw cycles.
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Storage:

Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term

storage (up to 6 months).[5]

Preparation of a 100 mM pCMBS Stock Solution in
DMSO
For applications where an aqueous solution is not suitable, DMSO can be used as a solvent.

Weigh the pCMBS powder:

Follow the same procedure as in section 3.2.1 and 3.2.2 to weigh 0.4152 g of pCMBS.

Dissolve in DMSO:

Add approximately 8 mL of anhydrous DMSO to the conical tube.

Vortex until the pCMBS is completely dissolved.

Adjust the final volume:

Add anhydrous DMSO to bring the final volume to 10 mL.

Aliquoting and Storage:

Aliquot the DMSO stock solution into sterile microcentrifuge tubes.

Store at -20°C or -80°C. DMSO solutions are generally stable, but repeated freeze-thaw

cycles should be avoided.[5]

Preparation of Working Solutions
The final concentration of pCMBS in an experiment will depend on the specific application. It is

crucial to dilute the stock solution to the desired working concentration in the appropriate

experimental buffer or medium.
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Important Consideration for DMSO Stocks: When using a DMSO stock solution, ensure the

final concentration of DMSO in the experimental medium is low (typically ≤ 0.1%) to avoid

solvent-induced cellular toxicity.[6]

Example Dilution: To prepare a 100 µM working solution from a 100 mM stock solution, perform

a 1:1000 dilution. For example, add 1 µL of the 100 mM stock solution to 999 µL of the

experimental buffer.

Visualization of pCMBS Action
The following diagram illustrates the inhibitory effect of pCMBS on an aquaporin water channel.
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Caption: Inhibition of Aquaporin-4 by pCMBS.

Safety Precautions
pCMBS is a mercurial compound and is highly toxic. Always handle with extreme care in a

well-ventilated area or a chemical fume hood. Wear appropriate personal protective equipment,

including a lab coat, chemical-resistant gloves, and safety glasses. In case of contact with skin

or eyes, rinse immediately with plenty of water and seek medical attention. Dispose of pCMBS
waste according to institutional and local regulations for hazardous materials.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC10873552/
https://www.benchchem.com/product/b1215401?utm_src=pdf-body
https://www.benchchem.com/product/b1215401?utm_src=pdf-body
https://www.benchchem.com/product/b1215401?utm_src=pdf-body-img
https://www.benchchem.com/product/b1215401?utm_src=pdf-body
https://www.benchchem.com/product/b1215401?utm_src=pdf-body
https://www.benchchem.com/product/b1215401?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1215401?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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